4-(1-methyl-1H-imidazol-2-yl)-1-[3-(phenylsulfonyl)propanoyl]piperidine

• IUPAC Name: 3-(benzenesulfonyl)-1-[4-(1-methylimidazol-2-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C18H23N3O3S/c1-20-13-10-19-18(20)15-7-11-21(12-8-15)17(22)9-14-25(23,24)16-5-3-2-4-6-16/h2-6,10,13,15H,7-9,11-12,14H2,1H3
• InChI Key: YYDXRQIAGYUKJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

4-(1-methyl-1H-imidazol-2-yl)-1-[3-(phenylsulfonyl)propanoyl]piperidine is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 361.14601278 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Analysis

Researchers have explored the synthesis of compounds related to 4-(1-methyl-1H-imidazol-2-yl)-1-[3-(phenylsulfonyl)propanoyl]piperidine, focusing on their structural analysis and potential applications. For instance, the synthesis of N-substituted derivatives of similar compounds has been reported, involving steps such as the reaction of benzenesulfonyl chloride with ethyl isonipecotate, yielding products with potential biological activities (H. Khalid et al., 2016). Similarly, direct methylation or trifluoroethylation of imidazole and pyridine derivatives has been described, providing a simple route to various ionic liquids (Jie Zhang et al., 2003).

Biological Activity

The biological evaluation of related compounds has demonstrated diverse activities, such as antibacterial effects and potential as anticancer agents. For example, certain derivatives have shown moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (H. Khalid et al., 2016). Additionally, some compounds have been evaluated for their anticancer potential, with certain derivatives displaying strong activity relative to standard drugs (A. Rehman et al., 2018).

Material Science Applications

The chemical structure of interest and its derivatives have also been studied for applications in material science, such as corrosion inhibition for metals in acidic environments. For instance, benzimidazole derivatives have been investigated as corrosion inhibitors for steel, showing high inhibition efficiency and providing insights into their mechanism of action through spectroscopic and surface analysis techniques (M. Yadav et al., 2016).